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These application notes provide a detailed protocol for the extraction and quantification of lipids

from tissue samples, employing 17:0-17:1-17:0 TG-d5 as an internal standard. The use of a

deuterated internal standard is crucial for accurate lipid quantification in mass spectrometry-

based lipidomics, as it corrects for variations in extraction efficiency, sample handling, and

instrument response.

Introduction
Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field with

significant implications for understanding disease pathology and for biomarker discovery.

Accurate quantification of lipid species is essential for obtaining reliable and reproducible data.

However, the inherent complexity of the lipidome and the multi-step nature of analytical

workflows present significant challenges. The use of stable isotope-labeled internal standards,

such as the deuterated triglyceride 17:0-17:1-17:0 TG-d5, is a cornerstone for achieving

precise and accurate quantification of triglycerides and other lipid classes. This synthetic
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triglyceride is not naturally present in most biological tissues, making it an ideal spike-in

standard.[1]

This document outlines two common and robust methods for lipid extraction from tissue

samples: a modified Folch method and a methyl-tert-butyl ether (MTBE) method, both

incorporating 17:0-17:1-17:0 TG-d5 for quantitative analysis.

Key Principles of Internal Standardization
The fundamental principle of using a deuterated internal standard lies in isotope dilution mass

spectrometry.[2] A known quantity of the deuterated lipid, which is chemically identical to the

endogenous lipids of interest but has a higher mass, is added to the sample at the earliest

stage of preparation.[2] Because the deuterated standard and the endogenous analytes have

nearly identical physicochemical properties, they experience similar losses during sample

processing and exhibit similar ionization efficiencies in the mass spectrometer. The mass

spectrometer can distinguish between the analyte and the deuterated standard based on their

mass-to-charge ratio. By comparing the signal intensity of the endogenous lipid to that of the

known amount of the deuterated internal standard, accurate quantification can be achieved.[2]

Experimental Protocols
Prior to any extraction, the preparation of a 17:0-17:1-17:0 TG-d5 internal standard stock

solution is required.

Preparation of 17:0-17:1-17:0 TG-d5 Internal Standard Stock Solution:

Weighing: Accurately weigh a precise amount of high-purity 17:0-17:1-17:0 TG-d5 (e.g., 1

mg).

Dissolving: Dissolve the weighed standard in a known volume of a suitable organic solvent,

such as chloroform or a 2:1 (v/v) chloroform:methanol mixture, in a volumetric flask to create

a stock solution of a specific concentration (e.g., 1 mg/mL).

Working Solution: Prepare a working solution by diluting the stock solution to a concentration

appropriate for your tissue samples and analytical method (e.g., 10 µg/mL). The final

concentration of the internal standard in the sample should be within the linear range of the

mass spectrometer detector.
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Protocol 1: Modified Folch Lipid Extraction from Tissue
This protocol is a modification of the classic Folch method, which is widely used for total lipid

extraction from animal tissues.[3][4][5]

Materials:

Tissue sample (e.g., liver, brain, adipose), snap-frozen in liquid nitrogen and stored at -80°C

17:0-17:1-17:0 TG-d5 internal standard working solution (e.g., 10 µg/mL in

chloroform:methanol 2:1)

Chloroform, HPLC grade

Methanol, HPLC grade

0.9% NaCl solution (or 0.88% KCl)

Homogenizer (e.g., bead beater, rotor-stator homogenizer)

Glass centrifuge tubes with PTFE-lined caps

Pasteur pipettes

Nitrogen evaporator

Vortex mixer

Centrifuge

Procedure:

Sample Preparation: Weigh approximately 20-50 mg of frozen tissue in a pre-weighed tube.

[6] Record the exact weight.

Internal Standard Spiking: Add a precise volume of the 17:0-17:1-17:0 TG-d5 internal

standard working solution to the tissue sample. For 20 mg of tissue, a common starting point

is 20 µL of a 10 µg/mL solution.
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Homogenization: Add 1 mL of ice-cold methanol to the tube and homogenize the tissue until

a uniform suspension is achieved.

Solvent Addition: Add 2 mL of chloroform to the homogenate, resulting in a 2:1

chloroform:methanol ratio.

Extraction: Vortex the mixture vigorously for 2 minutes and then agitate on a shaker at room

temperature for 30 minutes.

Phase Separation: Add 0.6 mL of 0.9% NaCl solution to the tube. Vortex for 30 seconds.

Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the

aqueous (upper) and organic (lower) phases.

Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass

Pasteur pipette and transfer it to a new clean glass tube.

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS

analysis (e.g., 100-200 µL of methanol/isopropanol 1:1 v/v).

Protocol 2: Methyl-tert-butyl Ether (MTBE) Lipid
Extraction from Tissue
The MTBE method is a safer alternative to the Folch method as it uses the less toxic solvent

MTBE instead of chloroform. It also has the advantage that the lipid-containing organic phase

is the upper layer, which simplifies its collection.[7][8]

Materials:

Tissue sample (e.g., liver, lung), snap-frozen in liquid nitrogen and stored at -80°C[7]

17:0-17:1-17:0 TG-d5 internal standard working solution (e.g., 10 µg/mL in methanol)

Methyl-tert-butyl ether (MTBE), HPLC grade

Methanol, HPLC grade
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Water, HPLC grade

Homogenizer

Microcentrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Sample Preparation: Weigh approximately 20 mg of frozen lung tissue into a 2 mL

microcentrifuge tube.[7]

Homogenization and Internal Standard Addition: Add 225 µL of ice-cold methanol containing

the 17:0-17:1-17:0 TG-d5 internal standard (to a final concentration of approximately 5

µg/mL in the methanol) to the tissue and homogenize.[7]

MTBE Addition: Add 750 µL of MTBE to the homogenate.[7]

Extraction: Vortex the mixture for 10 minutes at 4°C.[7]

Phase Separation: Add 188 µL of water to induce phase separation. Vortex for 20 seconds.

[7]

Centrifugation: Centrifuge the sample at 14,000 x g for 2 minutes at 4°C.[7]

Lipid Collection: Carefully collect the upper organic phase and transfer it to a new tube.

Drying: Dry the collected organic phase in a vacuum concentrator or under a stream of

nitrogen.[7]

Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis

(e.g., 200 µL of acetonitrile:isopropanol 1:9 v/v).[6]

Data Presentation
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The following table is a representative summary of quantitative data that can be obtained from

a lipidomics experiment on liver tissue using the described protocols. The values are for

illustrative purposes and will vary depending on the specific tissue, experimental conditions,

and analytical platform.

Lipid Class
Example
Lipid
Species

Concentrati
on (µg/g
tissue) -
Control

Concentrati
on (µg/g
tissue) -
Treated

Fold
Change

p-value

Triglycerides

(TG)

TG(16:0/18:1/

18:2)
150.5 ± 12.3 280.1 ± 25.6 1.86 <0.01

TG(18:0/18:1/

18:1)
95.2 ± 8.7 195.4 ± 18.9 2.05 <0.01

Phosphatidyl

cholines (PC)

PC(16:0/18:1

)
35.8 ± 3.1 33.2 ± 2.9 0.93 >0.05

PC(18:0/20:4

)
22.1 ± 2.5 21.5 ± 2.3 0.97 >0.05

Diacylglycerol

s (DG)

DG(16:0/18:1

)
5.2 ± 0.6 9.8 ± 1.1 1.88 <0.05

Cholesteryl

Esters (CE)
CE(18:2) 12.4 ± 1.5 18.9 ± 2.1 1.52 <0.05

Data are presented as mean ± standard deviation. Statistical significance was determined

using a Student's t-test.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for tissue lipidomics, from

sample preparation to data analysis.
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Experimental Workflow for Tissue Lipidomics

Sample Preparation

Lipid Extraction

Analysis

Data Processing

Tissue Sample (e.g., 20-50 mg)

Spike with 17:0-17:1-17:0 TG-d5

Homogenization in Solvent

Addition of Solvents
(e.g., Chloroform/Methanol or MTBE/Methanol)

Phase Separation
(Addition of Salt Solution or Water)

Centrifugation

Collection of Lipid-Containing Phase
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Caption: Experimental Workflow for Tissue Lipidomics.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15556433/docs?utm_src=pdf-body-img#application-notes-quantitative-lipid-extraction-from-tissue-using-a-deuterated-triglyceride-internal-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram provides a visual representation of the logical flow of the experimental procedure.

Logical Relationships in Quantitative Lipidomics

Inputs

Analytical Process

Outputs

Calculation

Tissue Sample
(Unknown Lipid Content)

Lipid Extraction

17:0-17:1-17:0 TG-d5
(Known Concentration)

LC-MS/MS Analysis

Endogenous Lipid Signal
(Response A)

Internal Standard Signal
(Response IS)

Ratio = Response A / Response IS

Concentration of Endogenous Lipid

Click to download full resolution via product page

Caption: Logical Relationships in Quantitative Lipidomics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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